1-[(1R)-Phenylethyl]piperazine dihydrochloride
1-[(1R)-Phenylethyl]piperazine dihydrochloride
Brand Name:
Vulcanchem
CAS No.:
685105-92-4
VCID:
VC3297964
InChI:
InChI=1S/C12H18N2.2ClH/c1-11(12-5-3-2-4-6-12)14-9-7-13-8-10-14;;/h2-6,11,13H,7-10H2,1H3;2*1H/t11-;;/m1../s1
SMILES:
CC(C1=CC=CC=C1)N2CCNCC2.Cl.Cl
Molecular Formula:
C12H20Cl2N2
Molecular Weight:
263.2 g/mol
1-[(1R)-Phenylethyl]piperazine dihydrochloride
CAS No.: 685105-92-4
Cat. No.: VC3297964
Molecular Formula: C12H20Cl2N2
Molecular Weight: 263.2 g/mol
* For research use only. Not for human or veterinary use.
![1-[(1R)-Phenylethyl]piperazine dihydrochloride - 685105-92-4](/images/structure/VC3297964.png)
Specification
| CAS No. | 685105-92-4 |
|---|---|
| Molecular Formula | C12H20Cl2N2 |
| Molecular Weight | 263.2 g/mol |
| IUPAC Name | 1-[(1R)-1-phenylethyl]piperazine;dihydrochloride |
| Standard InChI | InChI=1S/C12H18N2.2ClH/c1-11(12-5-3-2-4-6-12)14-9-7-13-8-10-14;;/h2-6,11,13H,7-10H2,1H3;2*1H/t11-;;/m1../s1 |
| Standard InChI Key | DBRRQHYZHBBNAS-NVJADKKVSA-N |
| Isomeric SMILES | C[C@H](C1=CC=CC=C1)N2CCNCC2.Cl.Cl |
| SMILES | CC(C1=CC=CC=C1)N2CCNCC2.Cl.Cl |
| Canonical SMILES | CC(C1=CC=CC=C1)N2CCNCC2.Cl.Cl |
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